Cas no 54828-46-5 (1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid)
54828-46-5 structure
Product Name:1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid
CAS No:54828-46-5
MF:C7H9N3O4
MW:199.164061307907
CID:1113744
PubChem ID:715771
Update Time:2025-04-20
1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid
- HMS3363H18
- STK682533
- CS-0327004
- AKOS005596963
- CHEMBL1714961
- 54828-46-5
- 3H-Imidazole-4-carboxylic acid, 3-ethyl-2-methyl-5-nitro-
- HMS2637E17
- MLS000674999
- SMR000313602
- 3-ethyl-2-methyl-5-nitroimidazole-4-carboxylic acid
- QYHPUUXKSYAIAW-UHFFFAOYSA-N
-
- Inchi: 1S/C7H9N3O4/c1-3-9-4(2)8-6(10(13)14)5(9)7(11)12/h3H2,1-2H3,(H,11,12)
- InChI Key: QYHPUUXKSYAIAW-UHFFFAOYSA-N
- SMILES: OC(C1=C([N+](=O)[O-])N=C(C)N1CC)=O
Computed Properties
- Exact Mass: 199.05930578g/mol
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 101Ų
1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397674-500mg |
1-Ethyl-2-methyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-46-5 | 98% | 500mg |
¥6213.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397674-1g |
1-Ethyl-2-methyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-46-5 | 98% | 1g |
¥8702.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397674-2g |
1-Ethyl-2-methyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-46-5 | 98% | 2g |
¥11701.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397674-5g |
1-Ethyl-2-methyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-46-5 | 98% | 5g |
¥23299.00 | 2024-05-09 |
1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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